Cas no 53393-11-6 (N-benzyl-N-methylthiourea)

• Product Name: N-benzyl-N-methylthiourea
• CAS No: 53393-11-6
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• MDL: MFCD09055276
• CID: 871219
• PubChem ID: 12532324
• Update Time: 2025-06-10

N-benzyl-N-methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1-methylthiourea
• N-BENZYL-N-METHYLTHIOUREA
• N-benzyl-N-methylthiourea(SALTDATA: FREE)
• 1-Benzyl-1-methylthioharnstoff
• 1-Methyl-1-benzyl-thioharnstoff
• N-Benzyl-N-methyl-thioharnstoff
• N-benzyl-N-methyl-thiourea
• G29868
• Z228582754
• BS-38099
• N-Benzyl-N-methylthiourea, AldrichCPR
• AKOS000162432
• DB-320967
• DTXSID90501551
• 53393-11-6
• SCHEMBL6341789
• EN300-155081
• MFCD09055276
• N-benzyl-N-methylthiourea

• MDL： MFCD09055276
• Inchi： 1S/C9H12N2S/c1-11(9(10)12)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H2,10,12)
• InChI Key： VGECWZHYDMFANY-UHFFFAOYSA-N
• SMILES： S=C(N)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.07200
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.165
• Boiling Point: 300.7°C at 760 mmHg
• Flash Point: 135.7°C
• Refractive Index: 1.629
• PSA: 61.35000
• LogP: 2.06230
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-benzyl-N-methylthiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)